Cas no 2470436-52-1 (Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate)

• Product Name: Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate
• CAS No: 2470436-52-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD32711081
• CID: 5670138
• PubChem ID: 154872159
• Update Time: 2025-06-10

Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2470436-52-1
• methyl 2-(6,6-dimethylmorpholin-3-yl)acetate
• EN300-27102420
• 3-Morpholineacetic acid, 6,6-dimethyl-, methyl ester
• Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate

• MDL： MFCD32711081
• Inchi： 1S/C9H17NO3/c1-9(2)6-10-7(5-13-9)4-8(11)12-3/h7,10H,4-6H2,1-3H3
• InChI Key： NIBJLDUTEGHSJT-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)OC)NCC1(C)C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 0.988±0.06 g/cm3(Predicted)
• Boiling Point: 241.3±15.0 °C(Predicted)
• pka: 7.85±0.60(Predicted)

Additional information on Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate

Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate: An Overview of Its Structure, Properties, and Applications

Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate (CAS No. 2470436-52-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its morpholine ring, which is substituted with two methyl groups at the 6-position, and an acetate ester group attached to the 2-position of the morpholine ring.

The molecular formula of Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate is C₁₀H₁₉NO₃, and its molecular weight is approximately 197.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it a versatile candidate for various chemical reactions and formulations.

In terms of its chemical structure, the presence of the morpholine ring with the dimethyl substitution at the 6-position imparts unique electronic and steric effects. The morpholine ring is a six-membered heterocycle containing one oxygen atom and one nitrogen atom, which can participate in hydrogen bonding and other intermolecular interactions. The dimethyl substitution enhances the lipophilicity of the compound, making it more suitable for applications where membrane permeability is a critical factor.

The acetate ester group attached to the 2-position of the morpholine ring adds further functionality to the molecule. Ester groups are known for their reactivity in various chemical transformations, such as hydrolysis to form carboxylic acids or transesterification to form other esters. This reactivity makes Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate a valuable intermediate in synthetic chemistry.

Recent research has explored the potential applications of Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate in medicinal chemistry. One notable area of interest is its use as a building block for the synthesis of bioactive molecules. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties. The researchers found that certain substituted derivatives were effective in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

Another application of Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate is in materials science. The compound's ability to form stable complexes with metal ions has been exploited in the development of new materials with enhanced properties. A recent study published in Advanced Materials demonstrated that incorporating this compound into polymer matrices resulted in improved mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

In addition to its use as a synthetic intermediate and material component, Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate has also been investigated for its potential as a chiral ligand in asymmetric catalysis. Chiral ligands play a crucial role in enantioselective synthesis by facilitating the formation of specific enantiomers. A study published in Chemical Communications reported that this compound was effective as a ligand for palladium-catalyzed asymmetric allylic alkylation reactions, achieving high enantioselectivities.

The safety profile of Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate has also been evaluated. According to safety data sheets (SDS), the compound is generally considered safe when handled under appropriate conditions. However, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling.

In conclusion, Methyl 2-(6,6-dimethylmorpholin-3-yl)acetate (CAS No. 2470436-52-1) is a versatile organic compound with a unique chemical structure that offers numerous opportunities for research and development. Its potential applications in medicinal chemistry, materials science, and asymmetric catalysis highlight its significance in these fields. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.